Cas no 941962-32-9 (N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 941962-32-9
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 5448750
• Update Time: 2025-05-23

N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C21H23N3O3S2/c1-14-6-8-17(9-7-14)29(26,27)24-12-10-16(11-13-24)20(25)23-21-22-19-15(2)4-3-5-18(19)28-21/h3-9,16H,10-13H2,1-2H3,(H,22,23,25)
• InChI Key： VHUMQJPRYKWQPZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=NC3=C(C)C=CC=C3S2)=O)CC1

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 941962-32-9, known as N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

At its core, the molecule consists of a piperidine ring, which is a six-membered cyclic amine. This ring is substituted at the 4-position with a carboxamide group, which plays a crucial role in the compound's reactivity and functionality. The carboxamide group is further connected to a benzothiazole moiety, specifically the 4-methyl derivative, which adds aromatic stability and enhances the molecule's electronic properties.

The benzothiazole ring system is a well-known structure in organic chemistry, often used as a building block for various bioactive compounds. In this case, the substitution pattern at the 2-position of the benzothiazole ring (where the piperidine moiety is attached) significantly influences the compound's overall geometry and reactivity. The presence of a methyl group at the 4-position of the benzothiazole ring further modulates its electronic environment, potentially enhancing its interaction with biological targets.

Another critical component of this compound is the sulfonyl group attached to the piperidine ring via a methylene bridge. The sulfonyl group, derived from 4-methylbenzenesulfonic acid, introduces strong electron-withdrawing effects into the molecule. This not only increases the compound's polarity but also enhances its ability to form hydrogen bonds or other non-covalent interactions with target biomolecules.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in targeting enzyme systems or receptors involved in various disease states. For instance, researchers have explored its inhibitory effects on kinases and other enzymes associated with cancer and inflammatory diseases. The combination of the benzothiazole's aromaticity and the sulfonyl group's electron-withdrawing properties makes this compound an attractive candidate for modulating protein-protein interactions or allosteric sites.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions between piperidine derivatives and benzothiazole precursors under specific conditions. The use of coupling agents such as HATU or EDCI facilitates efficient formation of amide bonds between these fragments. Additionally, sulfonating agents are employed to introduce the sulfonyl group at strategic positions on the piperidine ring.

The structural complexity of this compound presents both opportunities and challenges for researchers. While its intricate architecture allows for diverse functional groups to be incorporated into a single molecule, it also requires precise control over reaction conditions to achieve high yields and purity levels during synthesis.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for confirming the identity and purity of this compound. These methods provide detailed insights into molecular weight distribution and structural integrity, ensuring that experimental results are reliable for further studies.

In conclusion, N-(4-methyl-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide represents an exciting advancement in organic chemistry with promising applications across multiple fields. Its unique combination of functional groups positions it as a valuable tool for exploring new therapeutic strategies while continuing to drive innovation in chemical synthesis and drug discovery.